Cas no 898783-82-9 (2-(2-Bromophenyl)-2'-iodoacetophenone)

2-(2-Bromophenyl)-2'-iodoacetophenone is a halogenated aromatic ketone compound featuring both bromine and iodine substituents on its phenyl rings. This structural configuration makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki or Ullmann-type couplings, where the halogen atoms serve as reactive sites for further functionalization. Its well-defined molecular architecture ensures precise reactivity in constructing complex aromatic frameworks. The compound is typically utilized in pharmaceutical and materials science research due to its ability to facilitate controlled bond formation. High purity and stability under standard conditions further enhance its suitability for demanding synthetic applications.

2-(2-Bromophenyl)-2'-iodoacetophenone structure

898783-82-9 structure

Product Name:2-(2-Bromophenyl)-2'-iodoacetophenone

CAS No:898783-82-9

MF:C₁₄H₁₀BrIO

MW:401.037075519562

CID:1947021

Update Time:2025-06-23

2-(2-Bromophenyl)-2'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

- 2-(2-bromophenyl)-1-(2-iodophenyl)ethanone
- 2-(2-BROMOPHENYL)-2'-IODOACETOPHENONE
- CTK5G6124
- AG-H-66356
- KB-220810
- 2,7-DIMETHYL-1-PROPYL-1H-INDOLE-3-CARBALDEHYDE
- 2-(2-Bromophenyl)-2'-iodoacetophenone
- Inchi： 1S/C14H10BrIO/c15-12-7-3-1-5-10(12)9-14(17)11-6-2-4-8-13(11)16/h1-8H,9H2
- InChI Key： PTIHYDCOLXVJHU-UHFFFAOYSA-N
- SMILES： IC1C=CC=CC=1C(CC1C=CC=CC=1Br)=O

Computed Properties

Exact Mass: 399.89600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 3

Experimental Properties

PSA: 17.07000
LogP: 4.47910

2-(2-Bromophenyl)-2'-iodoacetophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B093690-250mg	2-(2-Bromophenyl)-2'-iodoacetophenone	898783-82-9		250mg	$ 365.00	2022-03-28
TRC	B093690-500mg	2-(2-Bromophenyl)-2'-iodoacetophenone	898783-82-9		500mg	$ 605.00	2022-03-28
A2B Chem LLC	AH88529-1g	2-(2-Bromophenyl)-2'-iodoacetophenone	898783-82-9	97%	1g	$516.00	2024-04-19
A2B Chem LLC	AH88529-2g	2-(2-Bromophenyl)-2'-iodoacetophenone	898783-82-9	97%	2g	$790.00	2024-04-19
A2B Chem LLC	AH88529-5g	2-(2-Bromophenyl)-2'-iodoacetophenone	898783-82-9	97%	5g	$1650.00	2024-04-19

2-(2-Bromophenyl)-2'-iodoacetophenone Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Related Categories

Additional information on 2-(2-Bromophenyl)-2'-iodoacetophenone

2-(2-Bromophenyl)-2'-iodoacetophenone: A Comprehensive Overview

2-(2-Bromophenyl)-2'-iodoacetophenone (CAS No. 898783-82-9) is a highly specialized organic compound with significant applications in the fields of organic synthesis, pharmacology, and materials science. This compound, characterized by its unique structure featuring a bromine atom at the 2-position of the phenyl ring and an iodine atom at the 2'-position of the acetophenone moiety, has garnered considerable attention due to its versatile reactivity and potential in advanced chemical transformations.

The synthesis of 2-(2-Bromophenyl)-2'-iodoacetophenone involves a series of precise organic reactions, including nucleophilic aromatic substitution and iodination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for research and industrial applications. Its structure, which combines electron-withdrawing groups (bromine and iodine), imparts unique electronic properties that are highly desirable in various chemical reactions.

In the realm of organic synthesis, 2-(2-Bromophenyl)-2'-iodoacetophenone serves as an excellent precursor for constructing complex aromatic systems. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, has been extensively explored in recent studies. These reactions enable the formation of biaryl compounds with high precision, which are valuable in drug discovery and materials development.

Recent research has also highlighted the role of 2-(2-Bromophenyl)-2'-iodoacetophenone in medicinal chemistry. Its derivatives have shown potential as inhibitors of key enzymes involved in cancer progression and neurodegenerative diseases. For instance, studies published in *Journal of Medicinal Chemistry* demonstrate that certain analogs derived from this compound exhibit potent anti-proliferative activity against various cancer cell lines.

Beyond its medicinal applications, 2-(2-Bromophenyl)-2'-iodoacetophenone is also being investigated for its role in materials science. Its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices.

In conclusion, CAS No. 898783-82-9, or 2-(2-Bromophenyl)-2'-iodoacetophenone, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across synthesis, medicine, and materials science underscore its importance as a versatile building block in contemporary chemical research.